Cas no 1261769-28-1 (4-(3-Chloro-5-(trifluoromethoxy)benzoyl)pyridine)

• Product Name: 4-(3-Chloro-5-(trifluoromethoxy)benzoyl)pyridine
• CAS No: 1261769-28-1
• MF: C₁₃H₇ClF₃NO₂
• MW: 301.648392915726
• CID: 4986881
• Update Time: 2025-05-25

4-(3-Chloro-5-(trifluoromethoxy)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloro-5-(trifluoromethoxy)benzoyl)pyridine

• Inchi： 1S/C13H7ClF3NO2/c14-10-5-9(6-11(7-10)20-13(15,16)17)12(19)8-1-3-18-4-2-8/h1-7H
• InChI Key： ACKHEJSTIDHRNM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C1C=CN=CC=1)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 345
• XLogP3: 4
• Topological Polar Surface Area: 39.2

Additional information on 4-(3-Chloro-5-(trifluoromethoxy)benzoyl)pyridine

4-(3-Chloro-5-(Trifluoromethoxy)Benzoyl)Pyridine: A Comprehensive Overview

The compound 4-(3-Chloro-5-(Trifluoromethoxy)Benzoyl)Pyridine, identified by the CAS number 1261769-28-1, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. In this article, we delve into the properties, synthesis, and recent advancements related to this compound.

The molecular structure of 4-(3-Chloro-5-(Trifluoromethoxy)Benzoyl)Pyridine comprises a pyridine ring substituted with a benzoyl group at the 4-position. The benzoyl group itself is further substituted with a chlorine atom at the 3-position and a trifluoromethoxy group at the 5-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable candidate for various chemical reactions and biological assays.

Recent studies have highlighted the potential of this compound as a building block in medicinal chemistry. Its ability to act as a versatile scaffold for constructing bioactive molecules has been extensively explored. For instance, researchers have demonstrated that 4-(3-Chloro-5-(Trifluoromethoxy)Benzoyl)Pyridine can serve as a precursor for synthesizing compounds with anti-inflammatory, antitumor, and antimicrobial activities. These findings underscore its importance in drug discovery pipelines.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. One notable approach involves the reaction of 4-chloropyridine with an appropriately substituted benzoyl chloride under specific conditions. The use of catalysts such as palladium complexes has been shown to enhance the efficiency of these reactions, leading to higher yields and better purity.

The electronic properties of 4-(3-Chloro-5-(Trifluoromethoxy)Benzoyl)Pyridine make it an interesting candidate for applications in materials science. For example, its ability to act as an electron-deficient aromatic system has been leveraged in the development of new materials for organic electronics. Recent research has focused on incorporating this compound into organic field-effect transistors (OFETs), where it exhibits promising charge transport properties.

Beyond its chemical applications, this compound has also found relevance in analytical chemistry. Its distinct UV-vis absorption characteristics make it a useful probe for studying molecular interactions and conformational changes in complex systems. Researchers have employed it as a fluorescent sensor for detecting metal ions and other analytes in environmental and biomedical samples.

In conclusion, 4-(3-Chloro-5-(Trifluoromethoxy)Benzoyl)Pyridine (CAS No. 1261769-28-1) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with its versatile reactivity, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science.